Cas no 40155-47-3 (3-Methoxypyrazine-2-carboxylic acid)

3-Methoxypyrazine-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a methoxy-substituted pyrazine core. This compound is of interest in pharmaceutical and agrochemical research due to its role as a versatile intermediate in the synthesis of biologically active molecules. Its structural framework allows for further functionalization, enabling the development of compounds with potential applications in medicinal chemistry, such as enzyme inhibitors or receptor modulators. The methoxy and carboxylic acid groups provide distinct reactivity, facilitating selective derivatization. The compound is typically characterized by high purity and stability, making it suitable for precision synthetic applications. Its utility lies in its ability to serve as a building block for complex molecular architectures.

3-Methoxypyrazine-2-carboxylic acid structure

40155-47-3 structure

Product Name:3-Methoxypyrazine-2-carboxylic acid

CAS No:40155-47-3

MF:C₆H₆N₂O₃

MW:154.12344121933

MDL:MFCD10697766

CID:1023643

PubChem ID:22395692

Update Time:2025-06-10

3-Methoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methoxypyrazine-2-carboxylic acid
- 3-Methoxy-2-pyrazinoic acid
- 3-methoxy-pyrazine-2-carboxylic acid
- AB60438
- AK102764
- ANW-65417
- BD234303
- CTK8C0881
- Methoxypyrazine-2-carboxylic acid
- SureCN1111686
- Pyrazinecarboxylic acid, 3-methoxy-
- 3-METHOXY-2-PYRAZINECARBOXYLIC ACID
- HIQNMBCMDBUWJV-UHFFFAOYSA-N
- CM10657
- AB0059915
- ST24022935
- Z4703
- CS-W018862
- 40155-47-3
- A873441
- CHEMBL5177618
- DB-348415
- DTXSID30625442
- EN300-761795
- DS-3935
- SY114526
- AKOS011996288
- MFCD10697766
- SCHEMBL1111686
- 3-METHOXYPYRAZINE-2-CARBOXYLICACID
- MDL： MFCD10697766
- Inchi： 1S/C6H6N2O3/c1-11-5-4(6(9)10)7-2-3-8-5/h2-3H,1H3,(H,9,10)
- InChI Key： HIQNMBCMDBUWJV-UHFFFAOYSA-N
- SMILES： O(C)C1C(C(=O)O)=NC=CN=1

Computed Properties

Exact Mass: 154.03784206g/mol
Monoisotopic Mass: 154.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.3
XLogP3: -0.1

Experimental Properties

Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (230 g/l) (25 º C),

3-Methoxypyrazine-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

3-Methoxypyrazine-2-carboxylic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0238-1g	3-Methoxy-pyrazine-2-carboxylic acid	40155-47-3	97%	1g	848.04CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0238-5g	3-Methoxy-pyrazine-2-carboxylic acid	40155-47-3	97%	5g	2544.13CNY	2021-05-07
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Fluorochem	229273-5g	3-Methoxypyrazine-2-carboxylic acid	40155-47-3	95%	5g	￡160.00	2022-02-28
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abcr	AB440026-250 mg	3-Methoxypyrazine-2-carboxylic acid; .	40155-47-3		250MG	€84.90	2023-07-18
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